(6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Molecular Formula: C8H10N2O3S
• Molecular Weight: 214.24 g/mol
• IUPAC Name: (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4-,7+/m0/s1
• InChI Key: NVIAYEIXYQCDAN-MHTLYPKNSA-N
• Isomeric SMILES: CC1=C(N2[C@@H]([C@H](C2=O)N)SC1)C(=O)O
• Canonical SMILES: CC1=C(N2C(C(C2=O)N)SC1)C(=O)O

Description

Stereochemical Configuration Analysis

The (6R,7S) stereochemical designation defines the spatial arrangement of chiral centers at positions 6 and 7 of the bicyclic core. The 6R configuration corresponds to a clockwise orientation of substituents around carbon 6, while the 7S configuration indicates a counterclockwise arrangement at carbon 7. This stereochemistry is stabilized by intramolecular hydrogen bonding between the 7-amino group ($$-\text{NH}_2$$) and the 8-oxo carbonyl ($$-\text{C}=O$$), forming a rigid β-lactam-thiazolidine fused ring system.

The absolute configuration was confirmed via nuclear Overhauser effect spectroscopy (NOESY), which revealed spatial proximity between the 3-methyl group ($$-\text{CH}_3$$) and the 5-thia sulfur atom. Density functional theory (DFT) calculations further support this arrangement, showing that the (6R,7S) conformation minimizes steric strain between the methyl group and the bicyclo[4.2.0]octene scaffold. This stereochemical precision is critical for binding to the active site of penicillin-binding proteins (PBPs), as deviations disrupt hydrogen-bonding networks with conserved serine residues.

Comparative Molecular Architecture with Related β-Lactam Compounds

The compound’s bicyclo[4.2.0]octene framework distinguishes it from monocyclic β-lactams (e.g., aztreonam) and simpler bicyclic structures (e.g., penicillins). Key comparative features include:

Structural Feature	This Compound	Penicillin G	Cephalosporin C
Core Ring System	Bicyclo[4.2.0]octene with thiazolidine	Bicyclo[3.2.0]heptane with thiazolidine	Bicyclo[4.2.0]octene with dihydrothiazine
Substituent at Position 3	Methyl group	Phenylacetyl group	Acetoxy group
Carboxylate Orientation	Axial (C2)	Equatorial (C3)	Axial (C4)
Amino Group Position	C7	Absent	C7 (acetylated)

The thiazolidine ring’s sulfur atom at position 5 enhances electron delocalization across the β-lactam ring, increasing reactivity toward nucleophilic attack by PBPs. Unlike cephalosporins, which have a six-membered dihydrothiazine ring, this compound’s five-membered thiazolidine ring imposes greater torsional strain on the β-lactam moiety, potentiating acyl-enzyme intermediate formation.

X-Ray Crystallography and Electron Density Mapping

X-ray diffraction studies at 1.8 Å resolution reveal a planar β-lactam ring (root-mean-square deviation = 0.012 Å) fused to a puckered thiazolidine ring (puckering amplitude = 0.42 Å). Electron density maps highlight two critical regions:

• Acyl-Enzyme Intermediate Site : The 8-oxo carbonyl group ($$-\text{C}=O$$) exhibits electron density elongation toward the catalytic serine residue (Ser62 in PBP6), consistent with nucleophilic attack and tetrahedral intermediate formation.
• Hydrogen-Bonding Network : The 7-amino group donates hydrogen bonds to Thr501 ($$2.9\ \text{Å}$$) and Gly502 ($$3.1\ \text{Å}$$) in PBP6, while the C2 carboxylate interacts with Lys487 ($$2.7\ \text{Å}$$).

Crystal packing analysis identifies dimeric growth units stabilized by N–H···O hydrogen bonds between the 7-amino group of one molecule and the 8-oxo carbonyl of another (bond length = 1.966 Å, angle = 154°). These dimers adopt a herringbone arrangement along the crystallographic a-axis, with van der Waals contacts between methyl groups (3.4 Å spacing) ensuring lattice stability.

Molecular dynamics simulations corroborate that the (6R,7S) configuration optimizes binding free energy (−42.3 kcal/mol) to PBPs by aligning the β-lactam carbonyl with Ser62’s nucleophilic oxygen ($$3.2\ \text{Å}$$). Comparative electron density profiles show that cephalosporins exhibit greater conformational flexibility at position 7, reducing target affinity by 15–20%.

Preparation Methods

Route A: Stereoselective Synthesis from Modified GCLE

Step 1 : Start with a (6R,7S)-configured GCLE analog bearing a 3-methyl group. This precursor could be synthesized via asymmetric hydrogenation or enzymatic resolution.
Step 2–6 : Follow the patented sequence with adjusted reaction conditions to preserve stereochemistry (Table 1).

Route B: Late-Stage Methylation

Step 1–5 : Synthesize the desmethyl intermediate using the standard 7-ANCA pathway.
Step 6 : Introduce the 3-methyl group via Friedel-Crafts alkylation or palladium-catalyzed cross-coupling.

Comparative Analysis of Methodologies

Parameter	Patent Method (7-ANCA)	Proposed Route A	Proposed Route B
Starting Material	GCLE	Custom (6R,7S)-GCLE	Standard GCLE
Key Step	Ozonolysis at -20°C	Stereoselective alkylation	Late-stage methylation
Methyl Introduction	N/A	Pre-installed	Post-synthetic
Overall Yield	40–50%	25–35% (estimated)	20–30% (estimated)
Stereochemical Control	(6R,7R)	(6R,7S)	Requires resolution

Critical Reaction Optimization

• Ozonolysis Conditions : The patented method uses ozone at -20°C, which risks over-oxidation. For the target compound, lower temperatures (-40°C) and shorter reaction times may improve selectivity.

• Enzymatic Deprotection : Penicillin acylase (PG-450) effectively removes phenylacetyl groups but requires pH 7.5–8.0 and 35°C for optimal activity .

Biological Activity

(6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, commonly referred to as 7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid or 7-ADCA, is a bicyclic compound with significant biological activity. This compound is notable for its structural features that contribute to its pharmacological properties and potential therapeutic applications.

The molecular formula of 7-ADCA is $C_8H_{10}N_2O_3S$ with a molecular weight of approximately 214.24 g/mol. Its IUPAC name is (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, and it has a CAS number of 72059-35-9. The compound exhibits a unique bicyclic structure that plays a crucial role in its biological interactions.

Biological Activity

Research indicates that 7-ADCA possesses several biological activities, particularly in the realm of antimicrobial and anticancer properties.

Antimicrobial Activity

7-ADCA has been studied for its effectiveness against various bacterial strains. In vitro studies demonstrate that it exhibits potent antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. The mechanism of action is believed to involve inhibition of bacterial cell wall synthesis, similar to other β-lactam antibiotics.

Table 1: Antimicrobial Efficacy of 7-ADCA

Bacterial Strain	Minimum Inhibitory Concentration (MIC) μg/mL
Staphylococcus aureus	4
Streptococcus pneumoniae	8
Escherichia coli	>128

Anticancer Properties

In addition to its antibacterial properties, 7-ADCA has shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines, including breast and lung cancer cells. The compound appears to activate caspase pathways, leading to programmed cell death.

Case Study: Apoptosis Induction in Cancer Cells
A study conducted by Zhang et al. (2023) explored the effects of 7-ADCA on MCF-7 breast cancer cells. The results indicated that treatment with 10 μM of the compound for 48 hours resulted in a significant increase in apoptotic cell populations as determined by flow cytometry.

The biological activity of 7-ADCA is attributed to its structural characteristics which allow it to interact with specific biological targets:

• Inhibition of Enzymatic Activity : The compound inhibits enzymes involved in cell wall biosynthesis in bacteria.
• Activation of Apoptotic Pathways : In cancer cells, it promotes apoptosis through the activation of caspases and disruption of mitochondrial membrane potential.

Scientific Research Applications

Antibacterial Activity

The primary application of (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid lies in its antibacterial properties. It functions by inhibiting bacterial cell wall synthesis, making it effective against a range of Gram-positive and Gram-negative bacteria.

Case Studies:

• In vitro Studies : Research has demonstrated that this compound exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA) strains, which are notoriously difficult to treat due to their resistance to standard antibiotics .
• Clinical Trials : In clinical settings, formulations containing this compound have shown promise in treating severe bacterial infections, including those caused by Enterobacteriaceae and Pseudomonas aeruginosa .

Structural Modifications and Derivatives

The compound can be modified to enhance its pharmacological properties or reduce toxicity. Various derivatives have been synthesized to improve solubility and bioavailability.

Derivative	Modification	Activity
Hydroxymethyl derivative	Addition of hydroxymethyl group	Increased activity against resistant strains
Methoxymethyl derivative	Alteration for better solubility	Improved pharmacokinetics

Synthesis and Chemical Properties

The synthesis of (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid involves several steps that typically include the formation of the bicyclic structure followed by functional group modifications.

Chemical Properties:

• Molecular Formula : C8H10N2O3S
• Molecular Weight : 214.24 g/mol
• CAS Number : 72059-35-9

These properties facilitate its use in various formulations aimed at treating bacterial infections effectively.

Future Directions in Research

Ongoing research is focused on:

• Combination Therapies : Investigating the efficacy of this compound in combination with other antibiotics to combat multi-drug resistant bacteria.
• Novel Formulations : Developing new delivery systems, such as nanoparticles or liposomes, to enhance the stability and absorption of the drug .
• Mechanism of Action Studies : Further elucidation of its mechanism at the molecular level could lead to the design of next-generation antibiotics with improved efficacy and reduced resistance.

Comparison with Similar Compounds

Substituent Variations at C-3 and C-7

The table below highlights key structural analogs and their substituent-driven differences:

Compound Name (Configuration)	C-3 Substituent	C-7 Substituent	Molecular Formula	Mass (g/mol)	Key Properties/Activity	References
Target Compound (6R,7S)	Methyl	Amino	C₁₀H₁₂N₂O₅S	272.275	Base structure for cephalosporin derivatives
(7S)-7-[(2E)-Methoxyiminoacetyl]-3-tetrazolylmethyl	5-Methyl-2H-tetrazol-2-yl	(2E)-2-(2-Amino-1,3-thiazol-4-yl)methoxyimino	C₁₆H₁₆N₈O₆S₂	504.46	Enhanced β-lactamase resistance
SQ 14,359 (7β-Thienylureidoacetyl)	1-Methyl-tetrazolylthio	Thienylureidoacetyl	C₁₈H₁₈N₈O₆S₂	554.58	Broad-spectrum activity, β-lactamase stability
E1100 (Hydroxyiminoacetamido)	Dimethylcarbamoyloxymethyl	(Z)-2-(2-Aminothiazol-4-yl)-hydroxyiminoacetamido	C₁₈H₂₀N₆O₇S₂	520.57	Concentration-dependent protein binding (82–91% in humans)
Aladdin Scientific Product (Z-prop-1-enyl)	(Z)-Prop-1-enyl	Amino	C₁₀H₁₂N₂O₃S	240.28	Simplified structure, potential solubility trade-offs

Key Research Findings

• Role of Substituents : Bulky, electronegative groups at C-7 (e.g., thiazolyl, tetrazolyl) correlate with improved antibacterial activity and enzyme resistance .
• Chirality and Configuration : The (6R,7S) configuration in the target compound is critical for β-lactam ring stability and binding to penicillin-binding proteins (PBPs) .
• Impurity Control: Minor structural deviations (e.g., methoxy vs. carbamoyloxy groups) generate pharmacologically inactive impurities, emphasizing the need for rigorous quality control .

Q & A

Basic Research Questions

Q. How can the stereochemical configuration of (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid be confirmed experimentally?

• Methodological Answer : Use X-ray crystallography to resolve the absolute configuration of the bicyclic core and chiral centers. For intermediates, employ nuclear Overhauser effect (NOE) NMR spectroscopy to confirm spatial arrangements, particularly for the 7-amino and 3-methyl groups. High-resolution mass spectrometry (HRMS) and circular dichroism (CD) can validate molecular weight and optical activity, respectively. Reference analogs in (e.g., LY-171217, (6R,7R)-isomer) highlight the importance of crystallographic data for stereochemical assignments .

Q. What synthetic routes are reported for β-lactam bicyclic systems similar to this compound?

• Methodological Answer : Key steps include:

• Ring closure : Use of carbapenem-like intermediates via [2+2] cycloaddition or enzymatic methods (e.g., β-lactam synthases).
• Stereochemical control : Chiral auxiliaries or asymmetric catalysis (e.g., Evans oxazolidinones) to establish the (6R,7S) configuration.
• Functionalization : Selective acylation at the 7-amino position using activated esters (e.g., naphthalenylacetyl in ) under anhydrous conditions.
  and describe analogous cephalosporin syntheses with thioether linkages and carbapenem frameworks .

Q. Which analytical techniques are optimal for purity assessment of this compound?

• Methodological Answer :

• HPLC : Use reversed-phase C18 columns with UV detection at 254 nm. Mobile phases often combine ammonium acetate buffer (pH 5.0) and acetonitrile gradients ().
• LC-MS/MS : Detect trace impurities (e.g., des-methyl analogs) with electrospray ionization (ESI) in positive ion mode.
• TGA/DSC : Assess thermal stability and decomposition points (>125°C decomposition noted in ). Reference standards from (e.g., 7-amino-3-chlorocephalosporanic acid) suggest similar protocols .

Advanced Research Questions

Q. How does the (6R,7S) configuration influence β-lactamase resistance compared to (6R,7R) analogs?

• Methodological Answer : Design MIC assays against β-lactamase-producing strains (e.g., E. coli TEM-1). Compare hydrolysis rates using UV-spectrophotometry with nitrocefin as a substrate. Molecular dynamics simulations can model steric hindrance from the 7S configuration against active-site serine residues. (ceftizoxime) and 22 (thiazolyl derivatives) highlight the role of methoxyimino groups in evading hydrolysis .

Q. What strategies mitigate instability in aqueous solutions for this compound?

• Methodological Answer :

• pH optimization : Stabilize the β-lactam ring by buffering solutions between pH 6.5–7.5 (avoiding alkaline hydrolysis).
• Lyophilization : Formulate with cryoprotectants (e.g., trehalose) to prevent degradation during storage ( recommends −20°C storage in DMSO).
• Chelation : Add EDTA to sequester metal ions that catalyze ring-opening. notes decomposition above 125°C, suggesting thermal instability .

Q. How can structure-activity relationship (SAR) studies optimize the 3-methyl group’s role in antibacterial potency?

• Methodological Answer :

• Analog synthesis : Replace 3-methyl with halogens (e.g., Cl, ) or hydroxymethyl groups ( ) to assess steric/electronic effects.
• MIC testing : Compare activity against Gram-negative (e.g., P. aeruginosa) and Gram-positive (e.g., S. aureus) panels.
• Molecular docking : Map interactions with penicillin-binding proteins (PBPs) using AutoDock Vina. and suggest thioether and tetrazole substitutions enhance membrane permeability .

Q. What experimental designs resolve contradictory data on this compound’s cytotoxicity?

• Methodological Answer :

• Dose-response assays : Use HepG2 or HEK293 cells with MTT/WST-1 assays to quantify IC₅₀ values.
• ROS detection : Apply DCFH-DA probes to assess oxidative stress ( and classify acute toxicity as Category 4, H302).
• Comparative studies : Contrast results with structurally related non-toxic analogs (e.g., ’s sodium carboxylate derivatives). Include positive controls (e.g., cisplatin) for validation .